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Compound Name: Triallylamine

Cat. No.: B089441 Get Quote

Introduction

Triallylamine is a versatile tertiary amine with the chemical formula C9H15N.[1][2][3] Its unique

structure, featuring a central nitrogen atom bonded to three allyl groups, imparts a combination

of nucleophilic and olefinic properties, making it a valuable building block in a wide array of

chemical transformations. This guide provides an in-depth overview of triallylamine, including

its fundamental properties, synthesis, and key applications in research and development, with

a particular focus on its role in polymerization and as a precursor to complex organic

molecules.

Core Properties of Triallylamine
Triallylamine is a colorless to pale yellow liquid with a characteristic fish-like or amine-like

odor.[2][4] A summary of its key physical and chemical properties is presented in Table 1.
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Property Value References

Molecular Formula C9H15N [1][2][3]

Molecular Weight 137.22 g/mol [2][3][4]

Appearance Colorless to pale yellow liquid [1][4]

Odor Fish-like, amine-like [2][4]

Density 0.809 g/cm³ at 20 °C [1]

Boiling Point 155-156 °C

Melting Point -70 °C [3]

Flash Point 30.6 °C [3]

Solubility in Water Slightly soluble

Solubility in Organic Solvents
Soluble in ethanol, diethyl

ether, acetone, and benzene

CAS Number 102-70-5 [3]

Synthesis of Triallylamine
The primary industrial synthesis of triallylamine involves the reaction of allyl chloride with

ammonia under elevated temperature and pressure.[1] This reaction typically produces a

mixture of monoallylamine, diallylamine, and triallylamine, which are then separated by

distillation. The formation of triallylamine is the result of the sequential alkylation of the

ammonia nitrogen atom by three molecules of allyl chloride.

A general representation of the synthesis is as follows:
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Caption: Synthesis of Triallylamine from Ammonia and Allyl Chloride.

Experimental Protocol: Synthesis of Allylamines
While a detailed, step-by-step protocol for the selective synthesis of triallylamine is not readily

available in the public domain, a general procedure for the synthesis of a mixture of allylamines

from allyl chloride and ammonia in a pipe reactor has been described.[5] This industrial process

involves reacting allyl chloride with an aqueous solution of ammonia in the presence of a

catalyst.

Materials:

Allyl chloride

Aqueous ammonia
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Catalyst (e.g., cuprous chloride)[6]

Solvent (e.g., methanol, water)

General Procedure:

A mixture of the catalyst, solvent, and aqueous ammonia is prepared and blended evenly.[5]

This mixture and allyl chloride are pumped into a pipe reactor at a controlled rate.[5]

The ammonolysis reaction is carried out at a temperature of 40-80°C and a pressure of

approximately 3.0 MPa for a residence time of 5-20 minutes.[5]

The resulting product stream contains a mixture of monoallylamine, diallylamine, and

triallylamine, along with unreacted starting materials and byproducts.[5]

Sodium hydroxide solution is added to the reaction mixture to neutralize the ammonium

chloride formed.[5]

The product mixture is then subjected to rectification to separate the different allylamines.

Fractions are collected at their respective boiling points.[5]

Applications in Research and Development
Triallylamine's trifunctional nature makes it a valuable monomer and intermediate in various

applications, including polymer chemistry and the synthesis of fine chemicals and

pharmaceuticals.

Polymer Chemistry
Triallylamine can undergo polymerization through its allyl groups, although it is known to be

challenging via conventional free-radical methods due to degradative chain transfer.[7]

However, under specific conditions, such as using ionizing radiation, polymerization can be

achieved.[8] The resulting polymers have applications in areas such as ion-exchange resins

and as crosslinking agents for superabsorbent polymers.
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Caption: General Scheme of Triallylamine Polymerization.
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Organic Synthesis
Triallylamine serves as a precursor in various organic transformations, leveraging the

reactivity of both the tertiary amine and the allyl groups.

Triallylamine can be employed in ruthenium-catalyzed reactions with anilines and aldehydes

to synthesize substituted quinolines.[9] This three-component reaction provides an efficient

route to this important class of heterocyclic compounds, which are prevalent in many

biologically active molecules. The reaction is believed to proceed through the initial formation of

an imine from the aniline and aldehyde, followed by a deaminative coupling and annulation with

triallylamine.[9]
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Caption: Ruthenium-Catalyzed Synthesis of Quinolines using Triallylamine.

The allyl groups of triallylamine can undergo hydrozirconation with reagents like Schwartz's

reagent (zirconocene hydrochloride), followed by transmetalation.[3][10] This sequence
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generates organozinc or other organometallic species that can then be used in subsequent

carbon-carbon bond-forming reactions, such as additions to imines to form allylic amines.

Safety and Handling
Triallylamine is a flammable liquid and should be handled with appropriate safety precautions

in a well-ventilated area.[11] It is also corrosive and can cause severe skin and eye irritation.

[12] Users should consult the Safety Data Sheet (SDS) for detailed information on handling,

storage, and personal protective equipment.

Conclusion
Triallylamine is a valuable and versatile chemical intermediate with significant applications in

polymer science and organic synthesis. Its unique combination of a tertiary amine and three

reactive allyl groups provides a platform for the construction of a diverse range of molecular

architectures. For researchers and professionals in drug development and materials science, a

thorough understanding of the properties and reactivity of triallylamine is essential for

leveraging its full potential in the creation of novel and functional molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Triallylamine - Wikipedia [en.wikipedia.org]

2. Triallylamine | C9H15N | CID 7617 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Triallylamine｜lookchem [lookchem.com]

4. Page loading... [wap.guidechem.com]

5. CN1962607A - Method for synthesizing allylamine using transfer line reactor - Google
Patents [patents.google.com]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b089441?utm_src=pdf-body
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=3751
https://m.chemicalbook.com/ProductChemicalPropertiesCB4359230_EN.htm
https://www.benchchem.com/product/b089441?utm_src=pdf-body
https://www.benchchem.com/product/b089441?utm_src=pdf-body
https://www.benchchem.com/product/b089441?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Triallylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Triallylamine
https://www.lookchem.com/ProductWholeProperty_LCPL512602.htm
https://wap.guidechem.com/dictionary/en/102-70-5.html
https://patents.google.com/patent/CN1962607A/en
https://patents.google.com/patent/CN1962607A/en
https://www.researchgate.net/publication/231370037_Ammonolysis_of_Allyl_Chloride_by_Ammonia_Solution
https://www.researchgate.net/publication/229962853_Radical_polymerization_of_diallylamine_compounds_From_quantum_chemical_modeling_to_controllable_synthesis_of_high-molecular-weight_polymers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. www-pub.iaea.org [www-pub.iaea.org]

9. par.nsf.gov [par.nsf.gov]

10. Microwave Chemistry: Hydrozirconation, Ring-Closing Metathesis, Hydration of Alkynes,
Nucleophilic Aromatic Substitution [organic-chemistry.org]

11. atamankimya.com [atamankimya.com]

12. Triallylamine CAS#: 102-70-5 [m.chemicalbook.com]

To cite this document: BenchChem. [Triallylamine: A Comprehensive Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b089441#molecular-weight-and-formula-
of-triallylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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